Cas no 1353056-31-1 (2-bromo-3,6-diiodopyridine)
2-bromo-3,6-diiodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3,6-diiodopyridine
- 1353056-31-1
-
- Inchi: 1S/C5H2BrI2N/c6-5-3(7)1-2-4(8)9-5/h1-2H
- InChI Key: KXSOEXXMGIUFMM-UHFFFAOYSA-N
- SMILES: IC1C(=NC(=CC=1)I)Br
Computed Properties
- Exact Mass: 408.74600
- Monoisotopic Mass: 408.74601Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.05330
2-bromo-3,6-diiodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013279-250mg |
2-Bromo-3,6-diiodopyridine |
1353056-31-1 | 95% | 250mg |
999.60 USD | 2021-06-08 | |
| Alichem | A029013279-1g |
2-Bromo-3,6-diiodopyridine |
1353056-31-1 | 95% | 1g |
2,923.95 USD | 2021-06-08 |
2-bromo-3,6-diiodopyridine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-bromo-3,6-diiodopyridine
Research Briefing on 2-Bromo-3,6-diiodopyridine (CAS: 1353056-31-1) in Chemical Biology and Pharmaceutical Applications
2-Bromo-3,6-diiodopyridine (CAS: 1353056-31-1) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. Its unique reactivity profile, attributed to the presence of both bromine and iodine substituents, makes it a valuable intermediate in cross-coupling reactions, nucleophilic substitutions, and other key transformations.
Recent studies have highlighted the role of 2-bromo-3,6-diiodopyridine in the synthesis of biologically active compounds, including kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds for targeting protein kinases involved in cancer pathways. The compound's ability to undergo selective functionalization at the bromo- or iodo- positions allows for the precise introduction of pharmacophores, enabling the optimization of drug candidates for improved potency and selectivity.
In addition to its pharmaceutical applications, 2-bromo-3,6-diiodopyridine has been employed in materials science, particularly in the development of organic semiconductors and luminescent materials. A recent preprint on ChemRxiv (2024) reported its use as a precursor for the synthesis of π-conjugated systems with tunable electronic properties, showcasing its potential in optoelectronic devices. The compound's stability under various reaction conditions further enhances its appeal for large-scale industrial applications.
From a synthetic chemistry perspective, advancements in catalytic systems have improved the efficiency of transformations involving 2-bromo-3,6-diiodopyridine. For example, palladium-catalyzed Sonogashira couplings and Buchwald-Hartwig aminations using this substrate have achieved high yields with minimal byproduct formation, as documented in a 2023 ACS Catalysis publication. These methodological improvements are critical for streamlining the production of derivatives for high-throughput screening in drug discovery programs.
Ongoing research is exploring the safety profile and environmental impact of 2-bromo-3,6-diiodopyridine, with particular focus on its degradation pathways and potential bioaccumulation. Regulatory agencies are increasingly scrutinizing halogenated compounds, and recent toxicological studies (e.g., Regulatory Toxicology and Pharmacology, 2024) provide essential data for risk assessment. These findings will inform the compound's future use in industrial and pharmaceutical contexts, balancing efficacy with environmental and health considerations.
In conclusion, 2-bromo-3,6-diiodopyridine (CAS: 1353056-31-1) represents a multifaceted tool in modern chemical research, bridging medicinal chemistry, materials science, and synthetic methodology. Its continued investigation promises to yield innovative solutions across multiple scientific disciplines, while recent advancements in its application underscore the importance of halogenated pyridines in contemporary research and development efforts.
1353056-31-1 (2-bromo-3,6-diiodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)